Cas no 1804465-40-4 (2-Hydroxybenzo[d]oxazole-4-carboxamide)
2-Hydroxybenzo[d]oxazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2-Hydroxybenzo[d]oxazole-4-carboxamide
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- Inchi: 1S/C8H6N2O3/c9-7(11)4-2-1-3-5-6(4)10-8(12)13-5/h1-3H,(H2,9,11)(H,10,12)
- InChI Key: CJTKHHXHBMASNO-UHFFFAOYSA-N
- SMILES: O1C(NC2C(C(N)=O)=CC=CC1=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 254
- XLogP3: 0
- Topological Polar Surface Area: 81.4
2-Hydroxybenzo[d]oxazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001962-250mg |
2-Hydroxybenzo[d]oxazole-4-carboxamide |
1804465-40-4 | 98% | 250mg |
$5,089.55 | 2022-04-02 | |
| Alichem | A081001962-500mg |
2-Hydroxybenzo[d]oxazole-4-carboxamide |
1804465-40-4 | 98% | 500mg |
$7,779.49 | 2022-04-02 | |
| Alichem | A081001962-1g |
2-Hydroxybenzo[d]oxazole-4-carboxamide |
1804465-40-4 | 98% | 1g |
$12,739.01 | 2022-04-02 |
2-Hydroxybenzo[d]oxazole-4-carboxamide Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-Hydroxybenzo[d]oxazole-4-carboxamide
2-Hydroxybenzo[d]oxazole-4-carboxamide: A Comprehensive Overview
The compound with CAS No. 1804465-40-4, commonly referred to as 2-Hydroxybenzo[d]oxazole-4-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of oxazole derivatives, which are known for their unique structural properties and diverse applications. The benzo[d]oxazole core of this molecule provides a rigid framework that can be further functionalized to explore its potential in various scientific domains.
Recent studies have highlighted the antioxidant properties of 2-Hydroxybenzo[d]oxazole-4-carboxamide, making it a promising candidate for applications in drug development and food preservation. The hydroxyl group at position 2 of the benzo ring contributes significantly to its ability to scavenge free radicals, a critical factor in combating oxidative stress-related diseases such as cancer and neurodegenerative disorders. Researchers have also explored its potential as a neuroprotective agent, with preliminary findings suggesting its ability to mitigate neuronal damage caused by oxidative stress.
In the realm of materials science, 2-Hydroxybenzo[d]oxazole-4-carboxamide has been investigated for its role in the development of advanced materials, such as sensors and electronic devices. The carboxamide group at position 4 introduces hydrogen bonding capabilities, which can enhance the molecule's compatibility with various polymer matrices. This property makes it a valuable component in the synthesis of high-performance polymers and composites, which are increasingly sought after in aerospace and automotive industries.
The synthesis of 2-Hydroxybenzo[d]oxazole-4-carboxamide involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole skeleton. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the oxazole ring while maintaining high yields.
Another area where 2-Hydroxybenzo[d]oxazole-4-carboxamide has shown promise is in the field of environmental science. Studies have demonstrated its ability to act as a catalyst in degradation reactions, particularly in breaking down persistent organic pollutants (POPs). This capability is crucial given the growing concern over environmental contamination and the need for sustainable remediation strategies.
Moreover, the compound's structural versatility has led to its exploration in bioconjugation chemistry. By attaching biologically relevant groups to its framework, researchers have developed novel bioconjugates that exhibit enhanced bioavailability and targeting capabilities. These findings open new avenues for drug delivery systems and diagnostic agents.
In conclusion, 2-Hydroxybenzo[d]oxazole-4-carboxamide (CAS No. 1804465-40-4) is a multifaceted compound with applications spanning across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.
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